Cas no 134677-23-9 ((1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal)

• Product Name: (1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal
• CAS No: 134677-23-9
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1060434
• PubChem ID: 11030727
• Update Time: 2025-07-15

(1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal
• (1S,2S,3R)-1,2,3-Tri
• (3aS,4S,6aR)-spiro[4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxole-2,1'-cyclohexane]-4-ol
• 134677-23-9
• [3'aS-(3'aalpha,4'beta,6'aalpha)]-3'a,6'a-Dihydro-spiro[cyclohexane-1,2'-[4H]cyclopenta[1,3]dioxol]-4'-ol;
• FT-0675562
• J-006591
• DTXSID20452562

• Inchi： 1S/C11H16O3/c12-8-4-5-9-10(8)14-11(13-9)6-2-1-3-7-11/h4-5,8-10,12H,1-3,6-7H2/t8-,9+,10-/m0/s1
• InChI Key： FYJRUPQDMJWTJJ-AEJSXWLSSA-N
• SMILES： O1[C@H]2[C@H](C=C[C@H]2OC21CCCCC2)O

Computed Properties

• Exact Mass: 196.11000
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 1.36150

Additional information on (1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal

Recent Advances in the Study of (1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal (CAS: 134677-23-9)

The compound (1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal (CAS: 134677-23-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex bioactive molecules. Its cyclopropene and ketal functionalities make it a versatile building block for the construction of pharmacologically relevant scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antiviral agents, showing promising activity against RNA viruses.

In terms of biological activity, research has uncovered that (1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal exhibits unique interactions with cellular targets. A recent paper in ACS Chemical Biology reported its ability to modulate specific enzyme pathways involved in inflammation, suggesting potential applications in autoimmune disease treatment. The compound's stereochemistry appears crucial for this activity, as enantiomeric forms showed markedly reduced effects.

From a synthetic chemistry perspective, advances have been made in optimizing the production of this compound. A 2024 Nature Protocols article detailed an improved catalytic asymmetric synthesis route that achieves higher yields (up to 78%) and excellent enantiomeric excess (>99%). This development addresses previous challenges in scaling up production while maintaining stereochemical purity.

The compound's stability and pharmacokinetic properties have also been investigated. Studies indicate that the ketal group provides metabolic stability while allowing for controlled release of the active trihydroxycyclopropene moiety. This property makes it particularly interesting for prodrug development, as noted in a recent review in Advanced Drug Delivery Reviews.

Looking forward, researchers are exploring the potential of (1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal in targeted drug delivery systems. Its ability to form stable conjugates with various therapeutic agents while maintaining bioavailability presents exciting opportunities. Current preclinical studies are evaluating its use in oncology applications, with preliminary results showing enhanced tumor targeting capabilities.

In conclusion, (1S,2S,3R)-1,2,3-Trihydroxy-4-cyclopropene 2,3-Cyclohexyl Ketal (CAS: 134677-23-9) represents a promising compound at the intersection of synthetic chemistry and drug development. Its unique structural features and demonstrated biological activities position it as a valuable tool for medicinal chemists and a potential lead for therapeutic development. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications.